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Compound of Interest

Compound Name: Propyl 2,4-dioxovalerate

Cat. No.: B15175480

Propyl 2,4-dioxovalerate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the molecular structure,
properties, and available data for propyl 2,4-dioxovalerate. Due to the limited availability of
specific experimental and biological data for this compound, information on the closely related
analogue, ethyl 2,4-dioxovalerate, is included for comparative purposes.

Molecular Structure and Chemical Formula

Propyl 2,4-dioxovalerate, also known by its IUPAC name propyl 2,4-dioxopentanoate, is an
organic compound with the chemical formula C8H1204.[1] Its structure features a propyl ester
group and two ketone functionalities, making it a beta-keto ester.

Molecular Identifiers:
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Identifier

Value

CAS Number

39526-01-7[1][2][3]

Molecular Formula

C8H1204[1]

Molecular Weight 172.178 g/mol [1]

IUPAC Name propyl 2,4-dioxopentanoate[4]

SMILES CCCOC(=0)C(=0)CC(=0)C[4]

nChi INChl=1S/C8H1204.Na/c1-3-4-12-8(11)7(10)5-
6(2)9;/h3-5H2,1-2H3;/q;+1[4]

InChlKey FIPAEIKICUHMCQ-UHFFFAOY SA-N[4]

Physicochemical Properties

The following table summarizes the known physical and chemical properties of propyl 2,4-

dioxovalerate.

Property Value

Boiling Point 233.8°C at 760 mmHg[1]
Density 1.087 g/cm3[1]
Refractive Index 1.43[1]

Flash Point 95.5°C[1]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of propyl 2,4-dioxovalerate are not readily

available in the peer-reviewed literature. However, a common method for the synthesis of its

close analogue, ethyl 2,4-dioxovalerate, is the Claisen condensation of diethyl oxalate and

acetone.[5] It is plausible that a similar synthetic strategy could be employed for propyl 2,4-

dioxovalerate by substituting diethyl oxalate with dipropyl oxalate and using appropriate

reaction conditions.
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Reference Protocol: Synthesis of Ethyl 2,4-dioxovalerate

The following protocol for the synthesis of ethyl 2,4-dioxovalerate is provided as a reference.
Materials:

Sodium ethoxide

e Anhydrous ethanol

e Acetone

» Diethyl oxalate

 Hydrochloric acid (1 mol/L)

o Ethyl acetate

e Anhydrous sodium sulfate

Procedure:

A solution of sodium ethoxide in anhydrous ethanol is prepared and cooled in an ice-salt
bath.

» A mixture of acetone and diethyl oxalate is added dropwise to the sodium ethoxide solution
while maintaining a low temperature (-5°C).[5]

e The reaction mixture is stirred for several hours.

e The mixture is then poured into ice water and the pH is adjusted to approximately 4 with
hydrochloric acid.

e The aqueous phase is extracted with ethyl acetate.

o The combined organic layers are washed with water and dried over anhydrous sodium
sulfate.

e The solvent is removed under reduced pressure to yield the product.
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Biological Activity and Signaling Pathways

There is currently no specific information available in the public domain regarding the biological
activity or associated signaling pathways of propyl 2,4-dioxovalerate. Research on the
biological effects of its analogue, ethyl 2,4-dioxovalerate, has suggested potential anti-fungal
properties.[6] Further investigation is required to determine if propyl 2,4-dioxovalerate exhibits

similar or other biological activities.

Visualizations
Molecular Structure of Propyl 2,4-dioxovalerate

Caption: Molecular structure of propyl 2,4-dioxovalerate.

Conceptual Synthesis Workflow for an Alkyl 2,4-
dioxovalerate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175480#propyl-2-4-dioxovalerate-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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